Electric field control and analyte transport in Si/SiO2 fluidic nanochannels
Lab on a Chip Pub Date: 2008-08-29 DOI: 10.1039/B804256J
Abstract
This article presents an analysis of the electric field distribution and current transport in fluidic nanochannels fabricated by

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